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Compound of Interest

Compound Name:
5-Bromo-2,4-di-tert-

butoxypyrimidine

Cat. No.: B012036 Get Quote

CAS Number: 19752-61-5

This technical guide provides a comprehensive overview of 5-Bromo-2,4-di-tert-
butoxypyrimidine, a key heterocyclic building block in medicinal chemistry. Tailored for

researchers, scientists, and drug development professionals, this document details its chemical

properties, synthesis, and significant applications in the development of therapeutic agents,

particularly kinase inhibitors.

Core Chemical and Physical Properties
5-Bromo-2,4-di-tert-butoxypyrimidine is a substituted pyrimidine with the molecular formula

C₁₂H₁₉BrN₂O₂.[1][2] The presence of the bromine atom and the two bulky tert-butoxy groups at

positions 2 and 4 of the pyrimidine ring are pivotal to its chemical reactivity and utility in organic

synthesis.[1] The tert-butoxy groups can serve as protecting groups that can be removed under

acidic conditions to reveal the corresponding hydroxyl groups, while the bromo substituent

provides a reactive site for various cross-coupling reactions.

A summary of its key physicochemical properties is presented in the table below.
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Property Value

CAS Number 19752-61-5

Molecular Formula C₁₂H₁₉BrN₂O₂[1][2]

Molecular Weight 303.20 g/mol [1][2]

IUPAC Name
5-bromo-2,4-bis[(2-methylpropan-2-

yl)oxy]pyrimidine[2]

XLogP3 3.5[2]

Topological Polar Surface Area 44.2 Å²[2]

Hazard Identification
Causes skin and serious eye irritation. May

cause respiratory irritation.[2]

Synthesis and Experimental Protocols
The synthesis of 5-Bromo-2,4-di-tert-butoxypyrimidine typically starts from a more readily

available brominated pyrimidine precursor, such as 5-bromo-2,4-dichloropyrimidine. The

chloro-substituents are then displaced by tert-butoxy groups via a nucleophilic aromatic

substitution reaction.

Illustrative Synthetic Pathway
A plausible synthetic route involves the reaction of 5-bromo-2,4-dichloropyrimidine with sodium

tert-butoxide.
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Starting Material Reagent

Product

5-bromo-2,4-dichloropyrimidine

5-Bromo-2,4-di-tert-butoxypyrimidine

Nucleophilic Aromatic
Substitution

Sodium tert-butoxide (t-BuONa)
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5-Bromo-2,4-di-tert-butoxypyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butoxypyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
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number-19752-61-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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